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Compound of Interest

Compound Name: L319

Cat. No.: B15578489 Get Quote

A comprehensive search for a compound specifically designated as "L319" has yielded

ambiguous results, preventing the creation of a detailed technical guide as requested. The

scientific and chemical databases contain multiple compounds with similar but distinct

identifiers, making it impossible to proceed with a structural analysis without further clarification.

The term "L319 compound" does not uniquely identify a single chemical entity in the available

literature. Several different compounds were identified that could potentially be misidentified as

"L319," each with distinct structural features, mechanisms of action, and therapeutic targets.

To proceed with your request for an in-depth technical guide, please provide a more specific

identifier for the compound of interest. This could include:

A full chemical name (e.g., IUPAC name)

A common or trade name (e.g., Ibipinabant)

A unique identification number such as a CAS Registry Number, PubChem CID, or

DrugBank ID.

The therapeutic class or mechanism of action to which the compound belongs.

For your reference, the following compounds were identified during the initial search, which

may assist in clarifying your request:
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SLV319 (Ibipinabant): A cannabinoid type 1 (CB1) receptor antagonist developed for the

treatment of obesity.[1]

AT791 and E6446: Inhibitors of Toll-like receptor 7 (TLR7) and Toll-like receptor 9 (TLR9)

signaling.[2]

ML3000: An inhibitor of 5-lipoxygenase (5-LOX) and cyclooxygenase-1/2 (COX-1/2).[3]

AT-7519: A selective inhibitor of certain Cyclin-Dependent Kinases (CDKs) investigated for

the treatment of cancers.[4]

Once a specific compound is identified, a detailed technical guide can be developed, including

the requested data tables, experimental protocols, and visualizations of signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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